Cas no 57576-45-1 (12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione)
57576-45-1 structure
Product Name:12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
CAS No:57576-45-1
MF:C21H30O7
MW:394.458707332611
CID:384723
Update Time:2024-02-29
12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione Chemical and Physical Properties
Names and Identifiers
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- Picras-2-ene-1,11-dione,12,13,16-trihydroxy-2-methoxy-, (12a)- (9CI)
- 12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
- Nigakihemiacetal E
- Phenanthro[10,1-bc]pyran,picras-2-ene-1,11-dione deriv.
- CID 102267540
- Picras-2-ene-1,11-dione, 12,13,16-trihydroxy-2-methoxy-, (12α)- (9CI)
-
- Inchi: 1S/C21H30O7/c1-9-6-11(27-5)17(24)19(2)10(9)7-13-20(3)12(8-14(22)28-13)21(4,26)18(25)15(23)16(19)20/h6,9-10,12-14,16,18,22,25-26H,7-8H2,1-5H3/t9-,10+,12-,13-,14?,16-,18+,19+,20-,21+/m1/s1
- InChI Key: NWJNNRWDONVYAY-JKPMZIBOSA-N
- SMILES: O1C(C[C@H]2[C@@](C)([C@H](C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 762
- Topological Polar Surface Area: 113
12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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